Cas no 1784574-90-8 ([1-(difluoromethyl)cyclobutyl]methanesulfonyl chloride)

• Product Name: [1-(difluoromethyl)cyclobutyl]methanesulfonyl chloride
• CAS No: 1784574-90-8
• CID: 4614033
• Update Time: 2025-10-28

[1-(difluoromethyl)cyclobutyl]methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• [1-(difluoromethyl)cyclobutyl]methanesulfonyl chloride

Additional information on [1-(difluoromethyl)cyclobutyl]methanesulfonyl chloride

Recent Advances in the Application of [1-(difluoromethyl)cyclobutyl]methanesulfonyl chloride (CAS: 1784574-90-8) in Chemical Biology and Pharmaceutical Research

The compound [1-(difluoromethyl)cyclobutyl]methanesulfonyl chloride (CAS: 1784574-90-8) has recently emerged as a versatile reagent in medicinal chemistry and chemical biology. This sulfonyl chloride derivative, characterized by its unique cyclobutyl core and difluoromethyl group, has demonstrated significant potential in the synthesis of bioactive molecules and pharmaceutical intermediates. Recent studies highlight its role as a key building block for the development of covalent inhibitors and proteolysis-targeting chimeras (PROTACs), owing to its ability to selectively modify protein targets under mild conditions.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of this compound in the synthesis of irreversible kinase inhibitors. Researchers utilized its reactive sulfonyl chloride moiety to covalently bind to cysteine residues in the ATP-binding pocket of target kinases, achieving high selectivity and potency. The difluoromethyl group was found to enhance metabolic stability while maintaining favorable physicochemical properties, addressing a common challenge in covalent drug development.

In parallel research, scientists have employed [1-(difluoromethyl)cyclobutyl]methanesulfonyl chloride as a linchpin for constructing bifunctional molecules in targeted protein degradation strategies. Its compact yet functionalized structure allows for efficient conjugation with E3 ligase ligands, enabling the creation of novel PROTACs with improved cell permeability and degradation efficiency. Recent preclinical data suggest these molecules show promise in overcoming resistance to traditional small-molecule therapies in oncology.

The synthetic accessibility of this compound has also been a focus of recent investigations. A 2024 Nature Protocols publication detailed an optimized, scalable synthesis route starting from commercially available cyclobutanone derivatives, featuring a key difluoromethylation step followed by chlorosulfonation. This advancement addresses previous challenges in large-scale production while maintaining excellent purity (>99%) as confirmed by HPLC and NMR analyses.

Safety and handling considerations for this reagent have been systematically evaluated in recent industrial research. While the compound exhibits moderate reactivity typical of sulfonyl chlorides, proper handling under inert atmosphere and low temperature conditions has been shown to mitigate decomposition risks. Stability studies indicate satisfactory shelf life when stored under argon at -20°C, making it practical for routine laboratory use.

Emerging applications extend beyond traditional drug discovery, with recent reports describing its utility in chemical biology probes for studying protein-protein interactions. The difluoromethyl group serves as an effective ¹⁹F NMR handle, enabling real-time monitoring of binding events without significantly perturbing molecular interactions. This dual functionality as both a reactive warhead and spectroscopic reporter positions this compound as a unique tool in structural biology research.

Future research directions appear focused on expanding the structural diversity accessible through this building block. Computational modeling studies predict that modifications to the cyclobutyl ring system could further modulate reactivity and selectivity profiles. Several pharmaceutical companies have included derivatives of [1-(difluoromethyl)cyclobutyl]methanesulfonyl chloride in their preclinical pipelines, particularly for challenging targets in inflammation and neurodegenerative diseases.